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Compound of Interest

Compound Name: 3-Aminopyrrolidine dihydrochloride

Cat. No.: B025274

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for 3-
Aminopyrrolidine dihydrochloride, a chemical intermediate utilized in pharmaceutical
research and development. The following sections detail the known hazards, exposure
controls, and emergency procedures associated with this compound, based on available safety
data.

Hazard Identification and Classification

3-Aminopyrrolidine dihydrochloride is classified as an irritant. Direct contact can cause skin
and serious eye irritation, and inhalation may lead to respiratory irritation.[1][2][3][4] It is crucial
to handle this compound with appropriate personal protective equipment and in a well-
ventilated area.

GHS Hazard Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
the following classifications for 3-Aminopyrrolidine dihydrochloride:

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b025274?utm_src=pdf-interest
https://www.benchchem.com/product/b025274?utm_src=pdf-body
https://www.benchchem.com/product/b025274?utm_src=pdf-body
https://www.benchchem.com/product/b025274?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-Aminopyrrolidine-dihydrochloride
https://www.episkin.com/skin-irritation
https://pubchem.ncbi.nlm.nih.gov/compound/13500644
https://www.fishersci.com/store/msds?partNumber=AC345310050&productDescription=3-AMINOPYRROLIDINE+DIHYDR+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b025274?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b025274?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Hazard Class Hazard Category GHS Hazard Statement
) ) o H315: Causes skin irritation[1]
Skin Corrosion/Irritation Category 2
[21[3]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 / 2A S
Irritation irritation[1][2][3]
Specific Target Organ Toxicity H335: May cause respiratory
] Category 3 o
(Single Exposure) irritation[1][2][3]

Physical and Chemical Properties

Understanding the physical and chemical properties of 3-Aminopyrrolidine dihydrochloride
is essential for its safe handling and storage.

Property Value
Molecular Formula CaH10N2 - 2HCI
Molecular Weight 159.06 g/mol [5]
White to pale cream or pale brown
Appearance .
powder/solid[6]
Melting Point >300 °C[5][7]
Solubility Soluble in water

Toxicological Information

While specific quantitative toxicity data such as LD50 (lethal dose, 50%) or LC50 (lethal
concentration, 50%) for 3-Aminopyrrolidine dihydrochloride are not readily available in the
reviewed literature, the GHS classifications indicate its irritant nature. For a related compound,
3-Aminopiperidine (free base), a predicted oral rat LD50 of 547.68 mg/kg has been reported.
However, this information should be interpreted with caution as it does not pertain to the
dihydrochloride salt.

Exposure Controls and Personal Protection
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To minimize exposure and ensure personal safety when handling 3-Aminopyrrolidine
dihydrochloride, the following engineering controls and personal protective equipment (PPE)
are mandatory.

Engineering Controls
» Ventilation: Work should be conducted in a well-ventilated area, preferably within a chemical

fume hood.[4][8]

o Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers
are readily accessible in the immediate work area.[4][8]

Personal Protective Equipment (PPE)

The following diagram illustrates the necessary personal protective equipment for handling 3-
Aminopyrrolidine dihydrochloride.

Required Personal Protective Equipment

Respiratory Protection
(Respirator - if dust is generated)
Body Protection
(Lab Coat/Protective Suit)
Hand Protection
(Chemical-resistant Gloves)

> Eye Protection
(Safety Goggles/Face Shield)

Click to download full resolution via product page
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Caption: Essential PPE for handling 3-Aminopyrrolidine dihydrochloride.

Handling and Storage

e Handling: Avoid contact with skin, eyes, and clothing. Do not breathe dust. Wash hands
thoroughly after handling.[4][8]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[4] Store
locked up. Keep away from strong oxidizing agents.[8]

Accidental Release Measures

In the event of a spill, follow the procedures outlined below.
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Evacuate Immediate Area

:

Ensure Adequate Ventilation

( Wear Appropriate PPE )

Contain Spill
(Use inert absorbent material)

.

Collect Spilled Material
(Sweep or shovel into suitable container)

l

Dispose of Waste
(Follow approved procedures)

( Decontaminate Spill Area )

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill.
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First-Aid Measures

In case of exposure, immediate medical attention is required.[9]

Exposure Route

First-Aid Procedure

Eye Contact

Immediately rinse with plenty of water, also
under the eyelids, for at least 15 minutes. Get

medical attention.[4][8]

Skin Contact

Wash off immediately with soap and plenty of
water while removing all contaminated clothing

and shoes. Get medical attention.[4][8]

Remove to fresh air. If not breathing, give

Inhalation o o ) )
artificial respiration. Get medical attention.[4][8]
Clean mouth with water and drink plenty of
Ingestion water afterwards. Do NOT induce vomiting. Get

medical attention.[8][9]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

e Hazardous Combustion Products: In case of fire, toxic fumes of carbon monoxide, carbon

dioxide, nitrogen oxides, and hydrogen chloride gas may be produced.[8]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus and full

protective gear.[8]

Disposal Considerations

Dispose of contents and container in accordance with local, regional, and national regulations.

Waste disposal should be handled by an approved waste disposal plant.[4][8]

Experimental Protocols for Hazard Assessment
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The following are summaries of standardized experimental protocols for assessing skin and
eye irritation potential, which are relevant to the GHS classifications of 3-Aminopyrrolidine
dihydrochloride.

In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test (OECD 439)

This test method evaluates the potential of a substance to cause skin irritation by using in vitro
reconstructed human epidermis models such as EpiSkin™, EpiDerm™, and others.[2][9]

Methodology:

Tissue Preparation: Reconstituted human epidermis tissues are cultured to form a multi-
layered, differentiated epidermis.

o Chemical Exposure: A small amount of the test substance is applied topically to the surface
of the tissue.

¢ Incubation: The tissues are incubated for a defined period (e.g., 15 to 60 minutes).

 Viability Assessment: After exposure, the tissue viability is determined using a cell viability
assay, most commonly the MTT assay. In this assay, viable cells reduce the yellow MTT
tetrazolium salt to a blue formazan product, which is then extracted and quantified
spectrophotometrically.

o Data Interpretation: The reduction in cell viability caused by the test substance is compared
to a negative control. A reduction in viability below a certain threshold (typically 50%) leads to
a classification of the substance as a skin irritant.[9][10]

Acute Eye Irritation/Corrosion (OECD 405)

This guideline describes the procedure for assessing the potential of a substance to cause eye
irritation or corrosion using an in vivo rabbit eye test.

Methodology:

e Animal Selection: Healthy, young adult albino rabbits are used for this test.
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e Pre-examination: Both eyes of each animal are examined for any pre-existing irritation or
defects.

o Test Substance Application: A single dose of the test substance is applied to the conjunctival
sac of one eye of each animal. The other eye remains untreated and serves as a control.[8]
[11]

o Observation: The eyes are examined at specific intervals (e.g., 1, 24, 48, and 72 hours) after
application.[12]

e Scoring: The degree of irritation is scored for the cornea, iris, and conjunctiva.

o Classification: Based on the severity and reversibility of the observed effects, the substance
is classified for its eye irritation or corrosion potential.

In Vitro Eye Irritation: Ocular Irritection® Assay (OECD
TG 496)

This in vitro method is a hon-animal alternative to assess the eye irritation potential of a
substance.

Methodology:

e Principle: The assay is based on the principle that chemical irritants induce denaturation and
disruption of corneal proteins.

o Procedure: The test substance is applied to a reagent solution containing proteins that mimic
the corneal proteins.

o Measurement: Changes in the protein structure are quantified by measuring the resulting
changes in the turbidity (optical density) of the reagent solution using a spectrophotometer.

« Interpretation: The results are used to calculate an "lrritection Draize Equivalent” (IDE) score,
which predicts the in vivo irritancy potential.[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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